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For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoyl tetrapeptide-20 is a synthetic, biomimetic peptide that has garnered significant
interest in the fields of dermatology and cosmetology for its role in modulating melanocyte
function. As an analogue of alpha-melanocyte-stimulating hormone (a-MSH), it acts as an
agonist for the melanocortin 1 receptor (MC1-R)[1][2][3]. Activation of MC1-R is a critical step in
initiating the melanogenesis cascade, the process responsible for the synthesis of melanin
pigment[1][3]. Beyond its primary role in stimulating melanin production, Palmitoyl
tetrapeptide-20 has also been shown to possess antioxidant properties by enhancing the
expression of catalase, an enzyme that mitigates oxidative stress by decomposing hydrogen
peroxide[2][4][5].

These dual mechanisms of action make Palmitoyl tetrapeptide-20 a compelling molecule for
studies on hair and skin pigmentation, as well as for the development of therapies targeting
pigmentation disorders and age-related changes in hair color[5]. Understanding the optimal
concentration and experimental conditions for its use in melanocyte culture is paramount for
obtaining reliable and reproducible data.

This document provides detailed application notes and protocols for the use of Palmitoyl
tetrapeptide-20 in melanocyte culture, including recommended concentration ranges,
methodologies for key experimental assays, and a summary of expected outcomes based on
available data.
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Mechanism of Action: Signaling Pathway

Palmitoyl tetrapeptide-20 mimics the action of a-MSH by binding to the MC1-R on the surface
of melanocytes. This binding event triggers a cascade of intracellular signaling events that
ultimately lead to the increased synthesis of melanin. The key steps in this pathway are

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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